Cas no 2121514-47-2 (4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole)

4-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole is a boron-containing heterocyclic compound featuring an indazole core functionalized with a tetramethyl dioxaborolane group. This structure makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, enabling efficient construction of biaryl and heteroaryl systems in pharmaceutical and materials chemistry. The tetramethyl dioxaborolane moiety enhances stability and solubility, facilitating handling and storage under ambient conditions. Its indazole scaffold is of particular interest in medicinal chemistry due to its prevalence in biologically active molecules. The compound’s well-defined reactivity profile and compatibility with diverse reaction conditions make it a versatile building block for synthetic applications. Proper handling under inert conditions is recommended to preserve its integrity.
4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole structure
2121514-47-2 structure
Product Name:4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
CAS No:2121514-47-2
MF:C14H19BN2O2
MW:258.123863458633
MDL:MFCD30834034
CID:5079150
PubChem ID:134715900
Update Time:2026-03-01

4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-1H-indazole-5-boronic acid pinacol ester
    • 4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
    • 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
    • MDL: MFCD30834034
    • Inchi: 1S/C14H19BN2O2/c1-9-10-8-16-17-12(10)7-6-11(9)15-18-13(2,3)14(4,5)19-15/h6-8H,1-5H3,(H,16,17)
    • InChI Key: PFMNVEHZQWJBSI-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC3=C(C=NN3)C=2C)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 345
  • Topological Polar Surface Area: 47.1

4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB517848-1 g
4-Methyl-1H-indazole-5-boronic acid pinacol ester
2121514-47-2
1g
€283.70 2023-06-14
abcr
AB517848-5 g
4-Methyl-1H-indazole-5-boronic acid pinacol ester
2121514-47-2
5g
€887.90 2023-06-14
abcr
AB517848-1g
4-Methyl-1H-indazole-5-boronic acid pinacol ester; .
2121514-47-2
1g
€331.50 2025-04-20
abcr
AB517848-5g
4-Methyl-1H-indazole-5-boronic acid pinacol ester; .
2121514-47-2
5g
€1048.40 2025-04-20
Enamine
EN300-1074130-0.05g
4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
2121514-47-2 95%
0.05g
$1032.0 2023-10-28
Enamine
EN300-1074130-0.1g
4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
2121514-47-2 95%
0.1g
$1081.0 2023-10-28
Enamine
EN300-1074130-0.25g
4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
2121514-47-2 95%
0.25g
$1131.0 2023-10-28
Enamine
EN300-1074130-0.5g
4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
2121514-47-2 95%
0.5g
$1180.0 2023-10-28
Enamine
EN300-1074130-1.0g
4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
2121514-47-2
1g
$1229.0 2023-06-10
Enamine
EN300-1074130-2.5g
4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
2121514-47-2 95%
2.5g
$2408.0 2023-10-28

4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Related Literature

Additional information on 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

Comprehensive Overview of 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (CAS No. 2121514-47-2)

The compound 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (CAS No. 2121514-47-2) is a boronic ester derivative of indazole, a heterocyclic aromatic organic compound. This molecule has garnered significant attention in pharmaceutical and materials science research due to its unique structural properties and potential applications. The presence of the tetramethyl-1,3,2-dioxaborolan-2-yl group makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in organic synthesis.

In recent years, the demand for boron-containing compounds like 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole has surged, driven by their utility in drug discovery and development. Researchers are particularly interested in its role as a building block for small molecule inhibitors targeting kinases and other enzymes. The indazole scaffold is a common motif in medicinal chemistry, often found in compounds with anticancer, anti-inflammatory, and antimicrobial activities. This has led to a spike in searches for "indazole derivatives in drug discovery" and "boronic acid applications in pharmaceuticals," reflecting the growing interest in this niche.

From a synthetic chemistry perspective, the stability of the tetramethyl-1,3,2-dioxaborolan-2-yl group in 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole is a key advantage. Unlike free boronic acids, which can be prone to protodeboronation, this protected form offers improved handling and storage characteristics. This has made it a preferred choice for researchers exploring "stable boron reagents for cross-coupling" or "advanced intermediates in organic synthesis." The compound's compatibility with diverse reaction conditions further enhances its appeal in high-throughput screening and combinatorial chemistry.

The rise of AI-driven drug design and computational chemistry has also brought 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole into the spotlight. Molecular docking studies frequently utilize such fragments to explore protein-ligand interactions, especially in kinase research. Online queries like "indazole-based kinase inhibitors" and "boron in targeted therapy" highlight the intersection of this compound with cutting-edge therapeutic strategies. Its modular structure allows for facile derivatization, enabling the rapid generation of analogs for structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole has potential applications in materials science. Boron-containing compounds are increasingly studied for their roles in organic light-emitting diodes (OLEDs) and as sensors for bioactive molecules. Searches for "boron in optoelectronic materials" and "fluorescent indazole derivatives" underscore this trend. The electron-deficient nature of the boron center can impart unique photophysical properties, making it a candidate for advanced functional materials.

In summary, 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (CAS No. 2121514-47-2) represents a versatile tool in modern chemistry. Its dual relevance in drug discovery and materials innovation aligns with broader scientific trends toward multifunctional molecules. As research continues to uncover new applications, this compound is poised to remain a focal point for both academic and industrial investigations, addressing pressing questions in health and technology.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm